1-Cyclohexylbenzodiazole-5-carboxylic acid

• IUPAC Name: 1-cyclohexylbenzimidazole-5-carboxylic acid
• InChI: InChI=1S/C14H16N2O2/c17-14(18)10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,17,18)
• InChI Key: VDTQDVBTYFQIPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=NC3=C2C=CC(=C3)C(=O)O
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

1-Cyclohexylbenzodiazole-5-carboxylic acid is a chemical compound with the molecular formula C14H16N2O2. It has a molecular weight of 244.29. The IUPAC name for this compound is 1-cyclohexyl-1H-benzimidazole-5-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H16N2O2/c17-14(18)10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,17,18). This indicates the molecular structure of the compound.

Scientific Research Applications

Metabolic Pathways and Bacterial Enzymatic Activity

The study by Reiner (1971) elucidates the metabolism of benzoic acid by bacteria, revealing a metabolic pathway that converts benzoic acid to catechol, a key intermediate in aromatic compound degradation. This process involves enzymatic activities that could be relevant to understanding the metabolism of structurally related compounds like 1-Cyclohexylbenzodiazole-5-carboxylic acid in microbial systems. This research highlights the potential of bacteria to transform complex organic compounds through specific enzymatic pathways Reiner, 1971.

Organocatalysis in Chemical Synthesis

Almaşi, Alonso, Gómez-Bengoa, and Nájera (2009) report on chiral trans-cyclohexanediamine-benzimidazole organocatalysts that facilitate the conjugate addition of 1,3-dicarbonyl compounds to nitroalkenes. This study demonstrates the utility of cyclic and heterocyclic motifs in organocatalysis, offering a perspective on how this compound might find application in catalytic systems for stereoselective synthesis Almaşi et al., 2009.

Inorganic Chemistry and Medicinal Applications

Lee et al. (2021) explore the anticancer activity of half-sandwich carbene complexes with N-flanking anthracenyl moieties. This research points to the relevance of N-heterocyclic carbene ligands in medicinal inorganic chemistry, suggesting a possible interest in compounds with similar nitrogen-containing cycles for developing new anticancer agents Lee et al., 2021.

Nanotechnology and Agricultural Applications

The study by Campos et al. (2015) on the sustained release of carbendazim and tebuconazole using solid lipid nanoparticles and polymeric nanocapsules illustrates the potential of nanoformulations for agricultural applications. While this compound is not mentioned, the principle of using sophisticated carrier systems to enhance the efficiency of active compounds can be extended to a wide range of chemical entities, including those with complex structures Campos et al., 2015.